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Compound of Interest

Compound Name: 1,6-Hexanediol diacrylate

Cat. No.: B080754

Essential Safety and Handling Guide for 1,6-
Hexanediol Diacrylate

This guide provides immediate safety, operational, and disposal protocols for the handling of
1,6-Hexanediol diacrylate (HDDA) in a laboratory setting. It is intended for researchers,
scientists, and drug development professionals to ensure safe and compliant use of this
chemical.

Hazard Identification and Personal Protective
Equipment (PPE)

1,6-Hexanediol diacrylate is a hazardous chemical that requires specific safety precautions.
The primary hazards include skin irritation, serious eye irritation, and the potential to cause an
allergic skin reaction. It is also very toxic to aquatic life with long-lasting effects.

Table 1: Summary of Hazards
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Hazard Statement GHS Classification

Causes skin irritation Skin irritation, Category 2

May cause an allergic skin reaction Skin sensitization, Category 1
Causes serious eye irritation Eye irritation, Category 2A

Very toxic to aquatic life Acute aquatic hazard, Category 1
Toxic to aquatic life with long lasting effects Chronic aquatic hazard, Category 2

Table 2: Recommended Personal Protective Equipment (PPE)

Protection Type Specification

Weatr tightly fitting safety goggles with side-
) shields conforming to EN 166 (EU) or NIOSH
Eye/Face Protection )
(US) approved standards.[1] A face shield may

also be necessary.

Chemical-resistant, impervious gloves (e.g.,
) ] nitrile rubber, changed every 10 minutes as
Skin Protection ]
acrylates can pass through them over time).[2]

Wear protective clothing and a lab coat.

If vapors or aerosols are generated, use a

NIOSH-approved full-face chemical cartridge
Respiratory Protection respirator with appropriate organic vapor

cartridges.[3] A half-face respirator with airtight

goggles is a less protective alternative.

Safe Handling and Storage Protocol

Operational Plan:

e Ventilation: Always handle 1,6-Hexanediol diacrylate in a well-ventilated area, preferably
within a chemical fume hood.
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e Avoid Contact: Prevent all direct contact with skin, eyes, and clothing. Do not breathe vapors

or mists.

» Hygiene: Wash hands thoroughly with soap and water after handling.[4] Contaminated work

clothing should not be allowed out of the workplace and must be washed before reuse.[1]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[5] Protect

from moisture.[4] The recommended storage temperature is typically found on the product

label.

Emergency Procedures

Table 3: First-Aid Measures

Exposure Route

Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration. Seek immediate medical

attention.[4]

Skin Contact

Immediately wash off with plenty of soap and
water for at least 15 minutes.[4] Remove
contaminated clothing. If skin irritation or a rash

occurs, get medical advice.

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to
do. Continue rinsing for at least 15 minutes.[4]
Seek immediate medical attention from an

ophthalmologist.

Ingestion

Do NOT induce vomiting. Clean mouth with
water and drink plenty of water afterwards.[4]
Never give anything by mouth to an
unconscious person.[6] Seek immediate medical

attention.

Spill Response:
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« Isolate the Area: For small spills, isolate the area for at least 50 meters (150 feet) for liquids.

[7]
o Ventilate: Ensure adequate ventilation.
o Personal Protection: Wear appropriate PPE as outlined in Table 2.

o Containment: Use an inert absorbent material (e.g., sand, earth, vermiculite) to soak up the
spill.[5]

o Collection: Collect the absorbed material and place it in a suitable, closed container for
disposal.[4][5]

o Decontamination: Wash the spill area with alcohol followed by a strong soap and water
solution.[7] Do not allow the runoff to enter drains.

Disposal Plan

All waste materials, including contaminated absorbent materials and empty containers, must be
disposed of as hazardous waste.

o Waste Collection: Collect all 1,6-Hexanediol diacrylate waste in clearly labeled, sealed
containers.

e Regulatory Compliance: Dispose of the contents and container at an approved waste
disposal plant in accordance with local, state, and federal regulations.[1][4] Do not release
into the environment.

Workflow for Safe Handling

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://cameochemicals.noaa.gov/chemical/20479
https://store.apolloscientific.co.uk/storage/msds/OR323287_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AA43203&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/OR323287_msds.pdf
https://cameochemicals.noaa.gov/chemical/20479
https://www.benchchem.com/product/b080754?utm_src=pdf-body
https://www.echemi.com/sds/hexamethylene-diacrylate-pd20170419201021312.html
https://www.fishersci.com/store/msds?partNumber=AA43203&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080754?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE O ey &

Preparation

Review Safety Data Sheet (SDS)

A

Ensure proper ventilation (Fume Hood)

A

Don appropriate Personal Protective Equipment (PPE)

Hangling
v

Handle 1,6-Hexanediol diacrylate [----

Post-Handling & Disposal

Decontaminate work area Spill Occurs Exposure Occurs

\ 4

Collect all waste in labeled, sealed containers Follow Spill Response Protocol Follow First-Aid Measures

A

Dispose of waste through approved channels

A

Remove PPE and wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of 1,6-Hexanediol diacrylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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